5-Methyl-1-hexanol
5-Methyl-1-hexanol
5-Methyl-1-hexanol, an aliphatic alcohol, can be prepared by the reduction of 5-methylhexanoic acid. It is predicted to have a fruity odor based on fuzzy partition and self organising maps (SOM) analysis data.
5-Methyl-1-hexanol is a volatile organic compound found in:
Iso heptyl alcohol appears as a clear colorless liquid with a pleasant odor. Less dense than water and insoluble in water. Vapors heavier than air. Used to make other chemicals, as a solvent, and in cosmetic formulations.
5-Methyl-1-hexanol is a volatile organic compound found in:
- Alstonia boonei leaves
- ‘Hayward′ and ‘Hort16A′ kiwifruit
- Tuber melanosporum fruiting body
Iso heptyl alcohol appears as a clear colorless liquid with a pleasant odor. Less dense than water and insoluble in water. Vapors heavier than air. Used to make other chemicals, as a solvent, and in cosmetic formulations.
Brand Name:
Vulcanchem
CAS No.:
627-98-5
VCID:
VC21126218
InChI:
InChI=1S/C7H16O/c1-7(2)5-3-4-6-8/h7-8H,3-6H2,1-2H3
SMILES:
CC(C)CCCCO
Molecular Formula:
C7H16O
Molecular Weight:
116.2 g/mol
5-Methyl-1-hexanol
CAS No.: 627-98-5
Cat. No.: VC21126218
Molecular Formula: C7H16O
Molecular Weight: 116.2 g/mol
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Specification
| Description | 5-Methyl-1-hexanol, an aliphatic alcohol, can be prepared by the reduction of 5-methylhexanoic acid. It is predicted to have a fruity odor based on fuzzy partition and self organising maps (SOM) analysis data. 5-Methyl-1-hexanol is a volatile organic compound found in:
Iso heptyl alcohol appears as a clear colorless liquid with a pleasant odor. Less dense than water and insoluble in water. Vapors heavier than air. Used to make other chemicals, as a solvent, and in cosmetic formulations. |
|---|---|
| CAS No. | 627-98-5 |
| Molecular Formula | C7H16O |
| Molecular Weight | 116.2 g/mol |
| IUPAC Name | 5-methylhexan-1-ol |
| Standard InChI | InChI=1S/C7H16O/c1-7(2)5-3-4-6-8/h7-8H,3-6H2,1-2H3 |
| Standard InChI Key | ZVHAANQOQZVVFD-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCO |
| Canonical SMILES | CC(C)CCCCO |
| Boiling Point | 170.0 °C |
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